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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1265997 Get Quote

An In-depth Technical Guide to Glycyl-DL-phenylalanine

This guide provides a comprehensive overview of the molecular structure, chemical properties,

and synthesis of Glycyl-DL-phenylalanine, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Chemical Identity
Glycyl-DL-phenylalanine (Gly-DL-Phe) is a dipeptide composed of the amino acid glycine

linked to a racemic mixture of D- and L-phenylalanine via a peptide bond.[1] The presence of

the "DL" designation indicates that both stereoisomers of phenylalanine are present.[1] The

molecular structure consists of a glycine residue, a peptide linkage, and a phenylalanine

residue with its characteristic benzyl side chain. The IUPAC name for this compound is 2-[(2-

aminoacetyl)amino]-3-phenylpropanoic acid.[2]

The crystal structure of Glycyl-DL-phenylalanine has been determined to be orthorhombic.[3]

In the crystalline state, the molecules are organized with the non-polar phenyl groups clustered

together and are stabilized by a network of intermolecular hydrogen bonds.[3]
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Identifier Value

IUPAC Name
2-[(2-aminoacetyl)amino]-3-phenylpropanoic

acid[2]

Molecular Formula C₁₁H₁₄N₂O₃[1][2][4][5]

Molecular Weight 222.24 g/mol [1][2][4][5][6][7]

CAS Number 721-66-4[1][2][4][5]

Synonyms
H-Gly-DL-Phe-OH, Gly-DL-Phe,

Glycylphenylalanine[1][2][5]

Physicochemical Properties
The physical and chemical properties of Glycyl-DL-phenylalanine are summarized below.

These properties are crucial for its handling, storage, and application in experimental settings.

Property Value Source

Appearance White to off-white solid MedChemExpress[6]

Melting Point
273-275 °C (with

decomposition)
LookChem[1]

Boiling Point 492.2 °C at 760 mmHg LookChem[1]

Density 1.259 g/cm³ LookChem[1]

Solubility
Slightly soluble in DMSO

(heated) and Water (sonicated)
LookChem[1]

Storage Temperature -20°C LookChem[1]

Experimental Protocols
General Solution-Phase Peptide Synthesis of Glycyl-DL-
phenylalanine
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This protocol describes a representative method for the synthesis of Glycyl-DL-phenylalanine
via a solution-phase peptide coupling reaction. This method involves the formation of a peptide

bond between protected glycine and phenylalanine residues, followed by deprotection.

Materials:

N-terminally protected Glycine (e.g., Boc-Gly-OH)

C-terminally protected DL-phenylalanine (e.g., H-DL-Phe-OMe·HCl)

Coupling agent (e.g., DCC, HATU)

Coupling additive (e.g., HOBt, NHS)

Base (e.g., DIPEA, TEA)

Solvents (e.g., DMF, DCM)

Reagents for deprotection (e.g., TFA for Boc group, LiOH for methyl ester)

Reagents for work-up and purification (e.g., ethyl acetate, saturated sodium bicarbonate, 1 M

HCl, brine)

Procedure:

Activation of Protected Glycine: Dissolve Boc-Gly-OH (1 equivalent), a coupling agent like

DCC (1.1 equivalents), and an additive such as NHS (1.2 equivalents) in an anhydrous

solvent like DCM. Stir the mixture at 0°C for 30 minutes, then at room temperature for 2-4

hours. A precipitate of dicyclohexylurea (DCU) will form.[8]

Coupling Reaction: In a separate flask, dissolve H-DL-Phe-OMe·HCl (1 equivalent) in DMF

and neutralize with a base like DIPEA (2.5 equivalents). Filter the activated glycine solution

to remove the DCU and add the filtrate to the phenylalanine solution. Allow the reaction to

stir at room temperature for 12-24 hours.[8]

Work-up: Filter any newly formed precipitate. Dilute the reaction mixture with ethyl acetate

and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry
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the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the protected dipeptide, Boc-Gly-DL-Phe-OMe.[8]

Deprotection:

Ester Hydrolysis (Saponification): Dissolve the protected dipeptide in a mixture of

methanol and water. Add LiOH (1.5 equivalents) and stir at room temperature for 2-4

hours, monitoring the reaction by TLC or LC-MS.[8]

Amine Deprotection: After saponification and work-up (acidification and extraction), the

resulting Boc-Gly-DL-Phe-OH is treated with a reagent like trifluoroacetic acid (TFA) in

DCM to remove the Boc protecting group.[8]

Purification: The crude Glycyl-DL-phenylalanine can be purified by recrystallization from a

suitable solvent system or by preparative HPLC.[8]

Characterization
The identity and purity of the synthesized Glycyl-DL-phenylalanine can be confirmed using

various analytical techniques:

Mass Spectrometry (MS): To confirm the molecular weight. MS/MS analysis can provide

fragmentation patterns characteristic of the dipeptide structure.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy to

confirm the chemical structure and purity.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.

Biological Significance
Glycyl-DL-phenylalanine is a dipeptide and a derivative of the essential amino acid

phenylalanine.[6][9] Phenylalanine is a precursor for the synthesis of several key

neurotransmitters, including dopamine, norepinephrine, and epinephrine (the catecholamines).

[9][10] The "DL" form of phenylalanine (DLPA) has been investigated for its potential analgesic

and antidepressant properties.[10] This activity may be related to the D-phenylalanine
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component inhibiting the enzymatic degradation of enkephalins, which are endogenous opioid

peptides.[10]

Visualization of Synthesis
The following diagram illustrates the general workflow for the chemical synthesis of Glycyl-DL-
phenylalanine.

Workflow for Glycyl-DL-phenylalanine Synthesis
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Caption: Chemical synthesis workflow for Glycyl-DL-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 721-66-4,GLYCYL-DL-PHENYLALANINE | lookchem [lookchem.com]

2. Glycyl-DL-phenylalanine | C11H14N2O3 | CID 97415 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. journals.iucr.org [journals.iucr.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Phenylalanine
https://www.benchchem.com/product/b1265997?utm_src=pdf-body
https://www.benchchem.com/product/b1265997?utm_src=pdf-body
https://www.benchchem.com/product/b1265997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265997?utm_src=pdf-body
https://www.benchchem.com/product/b1265997?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno721-66-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyl-DL-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/Glycyl-DL-phenylalanine
https://journals.iucr.org/paper?a13044
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. GLYCYL-DL-PHENYLALANINE | 721-66-4 [chemicalbook.com]

5. calpaclab.com [calpaclab.com]

6. medchemexpress.com [medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

8. benchchem.com [benchchem.com]

9. Phenylalanine: What it is, sources, benefits, and risks [medicalnewstoday.com]

10. Phenylalanine - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Glycyl-DL-phenylalanine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265997#glycyl-dl-phenylalanine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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